- Non-Decarboxylative Ruthenium-Catalyzed Rearrangement of 4-Alkylidene-isoxazol-5-ones to Pyrazole- and Isoxazole-4-carboxylic Acids, Organic Letters, 2022, 24(16), 3092-3096
Cas no 905589-98-2 (1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid)
1-Benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid is a pyrazole-based carboxylic acid derivative with a benzyl and phenyl substituent, offering versatility as a synthetic intermediate in organic and medicinal chemistry. Its structure features a reactive carboxyl group, enabling further functionalization through esterification, amidation, or other derivatization reactions. The aromatic substituents enhance stability and influence electronic properties, making it useful in the design of pharmacophores or coordination compounds. This compound is particularly valuable in heterocyclic chemistry for constructing complex molecular frameworks. High purity grades ensure reproducibility in research applications, while its well-defined structure facilitates mechanistic studies in catalysis or drug discovery. Proper handling is advised due to potential sensitivity to moisture or heat.
905589-98-2 structure
Product Name:1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid
CAS No:905589-98-2
MF:C17H14N2O2
MW:278.305263996124
MDL:MFCD06364990
CID:3107666
PubChem ID:2566102
Update Time:2025-07-23
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid
- 3-Phenyl-1-(phenylmethyl)-1H-pyrazole-4-carboxylic acid (ACI)
- CHEMBL1886925
- 1-benzyl-3-phenyl-1H-pyrazole-4-carboxylicacid
- 905589-98-2
- 1H-Pyrazole-4-carboxylic acid, 3-phenyl-1-(phenylmethyl)-
- EN300-11420
- MFCD06364990
- WAY-638861
- G19715
- 1-benzyl-3-phenylpyrazole-4-carboxylic acid
- CS-0223163
- Z57044268
- AKOS005198758
- MLS001002735
- SCHEMBL4265334
- HMS2731I11
- DTXSID601331234
- SMR000369195
- NUMFTJJYFCUIDI-UHFFFAOYSA-N
-
- MDL: MFCD06364990
- Inchi: 1S/C17H14N2O2/c20-17(21)15-12-19(11-13-7-3-1-4-8-13)18-16(15)14-9-5-2-6-10-14/h1-10,12H,11H2,(H,20,21)
- InChI Key: NUMFTJJYFCUIDI-UHFFFAOYSA-N
- SMILES: O=C(C1C(C2C=CC=CC=2)=NN(CC2C=CC=CC=2)C=1)O
Computed Properties
- Exact Mass: 278.105527694g/mol
- Monoisotopic Mass: 278.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.1Ų
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B705198-50mg |
1-Benzyl-3-phenyl-1H-pyrazole-4-carboxylic Acid |
905589-98-2 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B705198-100mg |
1-Benzyl-3-phenyl-1H-pyrazole-4-carboxylic Acid |
905589-98-2 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B705198-500mg |
1-Benzyl-3-phenyl-1H-pyrazole-4-carboxylic Acid |
905589-98-2 | 500mg |
$ 365.00 | 2022-06-06 | ||
| Enamine | EN300-11420-0.05g |
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid |
905589-98-2 | 97% | 0.05g |
$50.0 | 2023-10-26 | |
| Enamine | EN300-11420-0.1g |
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid |
905589-98-2 | 97% | 0.1g |
$77.0 | 2023-10-26 | |
| Enamine | EN300-11420-0.25g |
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid |
905589-98-2 | 97% | 0.25g |
$110.0 | 2023-10-26 | |
| Enamine | EN300-11420-0.5g |
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid |
905589-98-2 | 97% | 0.5g |
$209.0 | 2023-10-26 | |
| Enamine | EN300-11420-1.0g |
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid |
905589-98-2 | 97% | 1.0g |
$299.0 | 2023-02-09 | |
| Enamine | EN300-11420-2.5g |
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid |
905589-98-2 | 97% | 2.5g |
$586.0 | 2023-10-26 | |
| Enamine | EN300-11420-5.0g |
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid |
905589-98-2 | 97% | 5.0g |
$866.0 | 2023-02-09 |
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Bis(dichloro(η6-p-cymene)ruthenium) Solvents: Acetonitrile ; 72 h, 100 °C
Reference
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Preparation Products
1-benzyl-3-phenyl-1H-pyrazole-4-carboxylic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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